Cas no 1805527-24-5 (3-Bromo-2-difluoromethoxy-4-nitrotoluene)

• Product Name: 3-Bromo-2-difluoromethoxy-4-nitrotoluene
• CAS No: 1805527-24-5
• MF: C₈H₆BrF₂NO₃
• MW: 282.038948535919
• CID: 4706923
• Update Time: 2025-05-19

3-Bromo-2-difluoromethoxy-4-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-difluoromethoxy-4-nitrotoluene

• Inchi： 1S/C8H6BrF2NO3/c1-4-2-3-5(12(13)14)6(9)7(4)15-8(10)11/h2-3,8H,1H3
• InChI Key： AVQOAAQXEAXVER-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C)=C1OC(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Topological Polar Surface Area: 55

Additional information on 3-Bromo-2-difluoromethoxy-4-nitrotoluene

Recent Advances in the Study of 3-Bromo-2-difluoromethoxy-4-nitrotoluene (CAS: 1805527-24-5) in Chemical Biology and Pharmaceutical Research

3-Bromo-2-difluoromethoxy-4-nitrotoluene (CAS: 1805527-24-5) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-difluoromethoxy and nitro-substituted toluene structure, has been explored for its utility in drug discovery, agrochemical development, and as a versatile intermediate in organic synthesis. Recent studies have highlighted its role in the synthesis of novel bioactive molecules, particularly in the context of antimicrobial and anticancer agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 3-Bromo-2-difluoromethoxy-4-nitrotoluene as a key intermediate in the synthesis of small-molecule inhibitors targeting bacterial efflux pumps. The researchers demonstrated that derivatives of this compound exhibited potent activity against multidrug-resistant strains of Staphylococcus aureus, with minimal cytotoxicity to human cells. The study emphasized the importance of the difluoromethoxy group in enhancing membrane permeability and bioavailability, a finding that could inform future drug design strategies.

In the field of agrochemicals, a recent patent application (WO2023056789) disclosed the use of 3-Bromo-2-difluoromethoxy-4-nitrotoluene derivatives as novel fungicides. The patent highlighted the compound's ability to disrupt fungal cell wall biosynthesis, offering a new mode of action against resistant pathogens. This development is particularly timely given the growing global challenge of antifungal resistance in agriculture.

From a chemical biology perspective, researchers at the Scripps Research Institute have utilized 3-Bromo-2-difluoromethoxy-4-nitrotoluene as a versatile building block for the development of activity-based protein profiling (ABPP) probes. These probes have enabled the identification of previously unknown enzymatic targets in cancer cell lines, providing new insights into tumor metabolism and potential therapeutic vulnerabilities.

The synthetic accessibility of 3-Bromo-2-difluoromethoxy-4-nitrotoluene has also been improved through recent methodological advances. A 2024 publication in Organic Letters described a novel, scalable synthesis route that employs continuous flow chemistry, significantly improving yield and reducing environmental impact compared to traditional batch processes. This technological advancement may facilitate broader adoption of this compound in industrial applications.

Looking forward, the unique physicochemical properties of 3-Bromo-2-difluoromethoxy-4-nitrotoluene, particularly its balance of lipophilicity and electronic effects, position it as a valuable scaffold for future drug discovery efforts. Ongoing research is exploring its potential in targeted protein degradation strategies and as a component of PROTAC molecules. As the chemical biology and pharmaceutical communities continue to face challenges in developing compounds with optimal drug-like properties, 3-Bromo-2-difluoromethoxy-4-nitrotoluene and its derivatives are likely to remain important tools in medicinal chemistry research.